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The table below summarizes key findings from real-world studies on insulin degludec.

Study & Study Design & Key Efficacy Findings Key Safety Findings
Population Duration (HbA1lc reduction) (Hypoglycemia & Weight)

| T2DM (Italy; Add-on) [1] Basal insulin-naive | Observational, Retrospective ~9.7 months | - HbAlc:
-1.68%

e Fasting Blood Glucose: -64.7 mg/dL | - Weight gain: Not statistically significant | | T2DM (Italy;
Switch) [1] Switched from other basal insulin | Observational, Retrospective ~9.7 months | - HbAlc:
-0.57%

¢ Fasting Blood Glucose: -28.1 mg/dL | - Benefit: Reduced overall, nocturnal, and severe
hypoglycemia | | T2DM (US; Insulin-naive) [2] degludec vs. glargine U300 | Retrospective Cohort
180 days | - HbA1lc reduction vs. glargine U300: -0.27% | - Reduction in rate and likelihood of
hypoglycemia vs. glargine U300 | | TAIDM & T2DM (Thailand) [3] | Prospective, Observational 12
months | - TADM: -0.5%

e T2DM: -0.8% | - Minimal weight gain (T1DM: +0.9 kg)

e Minimal weight loss (T2DM: -0.4 kg) |

Head-to-Head Comparisons with Alternatives
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Comparison with Other Basal Insulins

Real-world evidence suggests that insulin degludec may offer advantages over other long-acting insulins

like insulin glargine U300.

e Superior HbAlc Reduction: A large US real-world study (CONFIRM) of insulin-naive patients with
T2DM found that insulin degludec was associated with a significantly greater reduction in HbAlc
after 180 days compared to insulin glargine U300 (-0.27% difference) [2].

e Lower Hypoglycemia Risk: The same study reported that patients on degludec experienced a
greater reduction in both the rate and the likelihood of hypoglycemic events compared to those on

glargine U300 [2].

¢ Higher Treatment Persistence: Patients treated with degludec were 27% less likely to discontinue
their treatment compared to those on glargine U300, indicating better long-term treatment acceptance

[2].

Comparison with GLP-1 Receptor Agonist Combinations

[Deglira is a fixed-ratio combination of insulin degludec and the GLP-1 receptor agonist liraglutide. A

meta-analysis of randomized controlled trials shows how this combination compares to insulin degludec

alone [4].

Outcome Measure

IDegLira vs. Insulin Degludec Alone (Mean Difference)

HbA1lc Reduction

Body Weight

Fasting Plasma Glucose

Systolic Blood Pressure

Daily Insulin Dose

-0.79% greater reduction [4]

-1.62 kg [4]

-0.45 mmol/L [4]

-2.23 mmHg [4]

Significantly lower [4]

Mechanism of Action and Pharmacokinetic Profile
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Insulin degludec's clinical performance is rooted in its unique pharmacokinetic properties.

¢ Ultra-Long Duration: Insulin degludec has a mechanism of action that provides a duration of action
longer than 24 hours. Its half-life is approximately 25 hours, which allows for once-daily dosing at any
time of day [5] [6].

o Stable Action Profile: After subcutaneous injection, insulin degludec forms multi-hexamer chains
that slowly dissociate to release monomeric insulin into the bloodstream. This creates a stable and
flat pharmacokinetic profile with low peak-to-trough fluctuation [7]. This stable release is credited
with contributing to the lower risk of hypoglycemia, especially during the night [1].

The diagram below illustrates this unique mechanism of action.
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Detailed Experimental Protocols from Key Studies

To assess the robustness of the evidence, here are the methodologies from the cited real-world studies.
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« CONFIRM Study (US) [2]

o Design: Non-interventional, retrospective cohort study using real-world data from electronic
medical records.

o Participants: Insulin-naive adults with T2DM initiating degludec or glargine U300.

o Matching: Used propensity-score matching to ensure comparability between the degludec and
glargine U300 groups (n=2028 each).

o Outcomes: Primary endpoint was change in HbAlc at 180 days. Hypoglycemia was identified
using ICD-9/10 codes.

e [Italian Multicenter Study [1]

Design: Observational, retrospective longitudinal study based on a chart review.

o Participants: Patients with T2DM starting degludec, stratified into "add-on" (insulin-naive) and
"switch" (from other basal insulin) groups.

o Data Collection: Clinical data (HbAlc, blood glucose, weight, hypoglycemia episodes) were
collected at baseline and follow-up visits for approximately 9.7 months.

o Hypoglycemia Definition: Overall hypoglycemia was defined as blood glucose <70 mg/dL;

severe hypoglycemia required third-party assistance.

[e]

Conclusion

In summary, real-world evidence consistently shows that insulin degludec is an effective basal insulin that

provides:

¢ Significant HbAlc reductions in both type 1 and type 2 diabetes [3] [2] [1].
o Afavorable safety profile, with a particularly strong real-world signal for reduced hypoglycemia

compared to other basal insulins [2] [1].
¢ The potential for combination with a GLP-1 RA (IDegLira) to achieve superior glycemic control and

weight outcomes compared to degludec alone [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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